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Compound of Interest

Compound Name: YMU1

Cat. No.: B15612390

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of YMUL, a thymidylate kinase inhibitor. Following these
procedural steps will ensure the safe handling and disposal of this compound, minimizing risks
to personnel and the environment.

Key Safety and Handling Information

YMUL1 is a combustible solid. While it is not classified as a hazardous substance according to
the Globally Harmonized System (GHS), it is crucial to handle it with care to avoid dust
formation and potential ignition. Different suppliers have assigned it a Water Hazard Class
(WGK) of 1 (slightly hazardous to water) or 3 (severely hazardous to water).[1] To ensure the
highest level of environmental protection, it is prudent to treat YMU1 as severely hazardous to
water.

Quantitative Data Summary
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Property Value Source
CAS Number 902589-96-2 [1]
Form Solid [1]
Solubility 3.3 mg/mL in DMSO [1]
Storage Class 11 - Combustible Solids [1]
Water Hazard Class (WGK) lor3 [1]

Step-by-Step Disposal Procedures

This section outlines the detailed protocols for the disposal of YMUL1 in various forms. These
procedures are designed to be clear, concise, and easy to follow, ensuring operational safety
and compliance.

Disposal of Unused or Expired Solid YMU1

» Do not dispose of solid YMUL1 in regular laboratory trash.

o Carefully transfer the solid YMUL1 into a designated hazardous waste container for
combustible solids.

o Ensure the container is clearly labeled with "Hazardous Waste," the chemical name "YMUL1,"
and the CAS number "902589-96-2."

o Store the sealed container in a cool, dry, and well-ventilated area away from sources of
ignition.

¢ Arrange for pickup and disposal through your institution's certified hazardous waste
management service.

Disposal of YMU1 Solutions

e Under no circumstances should YMU1 solutions be poured down the drain.[2]

o Collect all agueous and solvent-based solutions containing YMU1 in a designated hazardous
waste container for chemical liquid waste.
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The container should be compatible with the solvent used (e.g., a specific container for
halogenated or non-halogenated solvent waste).

Label the container clearly with "Hazardous Waste," the contents (e.g., "YMU1 in DMSQO"),
and the approximate concentration.

Seal the container tightly and store it in secondary containment in a designated waste
accumulation area.

Contact your institution's environmental health and safety (EHS) office for proper disposal.

Disposal of Contaminated Labware and Personal
Protective Equipment (PPE)

Solid Waste: All disposable items contaminated with YMUL, such as pipette tips, gloves, and
wipes, should be collected in a designated hazardous waste bag or container for solid
chemical waste.

Glassware:

o Rinse contaminated glassware with a suitable solvent (e.g., the solvent used to prepare
the YMUL1 solution) to remove residues.

[¢]

Collect the solvent rinse as hazardous liquid waste.

[e]

Wash the glassware with an appropriate laboratory detergent and water.

Perform a final rinse with deionized water.

o

o

Allow the glassware to air dry completely before reuse or storage.

Seal and label all contaminated solid waste containers and arrange for their disposal through
your institution's hazardous waste program.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of YMU1 waste, from

the point of generation to final disposal.
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Caption: Workflow for the safe disposal of YMU1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15612390?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

